Cas no 895475-74-8 (N-4-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorobenzenesulfonyl)acetamide)

• Product Name: N-4-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorobenzenesulfonyl)acetamide
• CAS No: 895475-74-8
• MF: C₂₁H₁₅FN₂O₃S₂
• MW: 426.483805894852
• CID: 6537143
• Update Time: 2025-06-07

N-4-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorobenzenesulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorobenzenesulfonyl)acetamide
• Acetamide, N-[4-(2-benzothiazolyl)phenyl]-2-[(4-fluorophenyl)sulfonyl]-

• Inchi： 1S/C21H15FN2O3S2/c22-15-7-11-17(12-8-15)29(26,27)13-20(25)23-16-9-5-14(6-10-16)21-24-18-3-1-2-4-19(18)28-21/h1-12H,13H2,(H,23,25)
• InChI Key： VOXJPGURPDVLCO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=CC=C3S2)C=C1)(=O)CS(C1=CC=C(F)C=C1)(=O)=O

Additional information on N-4-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorobenzenesulfonyl)acetamide

N-4-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorobenzenesulfonyl)acetamide (CAS No. 895475-74-8): A Comprehensive Overview

N-4-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorobenzenesulfonyl)acetamide (CAS No. 895475-74-8) is a complex organic compound with significant potential in various fields of chemical and pharmaceutical research. This compound, often referred to by its CAS number, has garnered attention due to its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological applications, and recent research advancements of this compound.

Chemical Structure and Properties

The molecular formula of N-4-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorobenzenesulfonyl)acetamide is C₂₀H₁₆FNO₃S₂, with a molecular weight of approximately 395.48 g/mol. The compound features a benzothiazole moiety and a fluorobenzenesulfonyl group, which contribute to its distinct chemical properties. The presence of these functional groups imparts high stability and solubility in various solvents, making it suitable for a wide range of applications.

The benzothiazole ring is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The fluorobenzenesulfonyl group adds further complexity by enhancing the compound's lipophilicity and metabolic stability. These structural features make N-4-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorobenzenesulfonyl)acetamide an attractive candidate for drug development and other advanced chemical applications.

Synthesis Methods

The synthesis of N-4-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorobenzenesulfonyl)acetamide involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 4-fluorobenzenesulfonyl chloride with 2-aminothiophenol to form the intermediate sulfonyl amide. This intermediate is then coupled with 4-acetamidophenylboronic acid using a palladium-catalyzed coupling reaction to obtain the final product.

Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for synthesizing this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing byproduct formation. Additionally, the use of green solvents and catalysts has gained traction in the field, aligning with sustainable chemistry practices.

Biological Applications

N-4-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorobenzenesulfonyl)acetamide has shown promising biological activities in various preclinical studies. One of its key applications is in the field of cancer research, where it has demonstrated potent antitumor effects against several cancer cell lines. Studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, N-4-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorobenzenesulfonyl)acetamide has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have indicated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases.

Recent Research Advancements

The ongoing research on N-4-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorobenzenesulfonyl)acetamide continues to uncover new insights into its mechanisms of action and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported that this compound can selectively target cancer stem cells (CSCs), which are responsible for tumor recurrence and resistance to conventional therapies. The study found that the compound disrupts the self-renewal capacity of CSCs by modulating key signaling pathways such as Wnt/β-catenin and Notch.

Another notable advancement is the use of computational methods to predict the binding affinity and selectivity of N-4-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorobenzenesulfonyl)acetamide towards specific protein targets. Molecular docking studies have identified several potential targets involved in cancer progression and inflammation, providing valuable information for rational drug design.

Conclusion

N-4-(1,3-benzothiazol-2-yl)phenyl-2-(4-fluorobenzenesulfonyl)acetamide (CAS No. 895475-74-8) is a versatile organic compound with significant potential in chemical and pharmaceutical research. Its unique chemical structure confers high stability and solubility, making it suitable for various applications. Recent advancements in synthetic methods have improved the efficiency and sustainability of its production, while ongoing research continues to uncover new biological activities and therapeutic applications.